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Abstract

The molecular formula C4H14NO2PS2 does not correspond to a commonly registered
chemical entity in public databases. However, its elemental composition strongly suggests a
plausible structure as an ionic salt: Ethylammonium O,O-dimethyl phosphorodithioate. This
technical guide provides a comprehensive, multi-technique workflow for the structural
elucidation and characterization of this compound, designed for researchers, scientists, and
professionals in drug development and chemical analysis. We detail the application of mass
spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR)
spectroscopy, explaining the causality behind each experimental choice. This document serves
as a blueprint for characterizing novel organophosphate ionic compounds, emphasizing self-
validating protocols and authoritative scientific grounding.

Introduction: Postulating a Candidate Structure

Organophosphorus compounds are a diverse class of chemicals with significant applications,
ranging from pesticides and industrial additives to pharmaceuticals.[1][2] The characterization
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of novel compounds within this class is crucial for understanding their properties, potential
applications, and toxicological profiles.[3] The molecular formula C4H14NO2PS2 indicates the
presence of phosphorus, two sulfur atoms, two oxygen atoms, and nitrogen, alongside a
saturated carbon backbone (4 carbons to 14 hydrogens).

This composition strongly points to an ionic species rather than a single covalent molecule. A
chemically logical candidate is the salt formed between an O,0O-dimethyl phosphorodithioate
anion and an ethylammonium cation.

e Anion: O,0-dimethyl phosphorodithioate, [(CH30)2PSz]~
e Cation: Ethylammonium, [CH3CH2NHs]*

This guide will proceed by outlining the definitive analytical workflow required to confirm this
proposed structure. The principles and protocols described are broadly applicable to the
characterization of similar ionic liquids and organophosphate salts.[4]

Comprehensive Analytical Workflow

The complete characterization of a novel compound requires the integration of multiple
analytical techniques. Each method provides a unique piece of the structural puzzle, and their
combined data allows for unambiguous confirmation.
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Figure 2: Logical relationship diagram illustrating how data from multiple techniques confirms
the proposed structure.

Infrared (IR) Spectroscopy: Functional Group
Identification

Rationale: IR spectroscopy is a rapid and effective method for identifying the presence of key
functional groups by detecting their characteristic vibrational frequencies. [5][6][7]For the
proposed structure, we expect to see vibrations corresponding to N-H, C-H, P=S, and P-O-C
bonds.

Experimental Protocol: FTIR Analysis

o Sample Preparation: The analysis can be performed on a neat sample (if liquid) using a thin
film between salt plates (NaCl or KBr) or, more commonly, using an Attenuated Total
Reflectance (ATR) accessory.

¢ Instrumentation: Acquire the spectrum using a Fourier-Transform Infrared (FTIR)
spectrometer.
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e Data Acquisition: Scan from 4000 cm~* to 600 cm™1,

Expected Data & Interpretation

The IR spectrum provides a molecular "fingerprint* and confirms the presence of the key
functional groups within the ionic salt. [8][9][10]

Wavenumber Range (cm~*) Vibration Type Assignment

-NHs* group of the

3200 - 2800 (broad) N-H Stretch . .

ethylammonium cation

sp3 C-H bonds in the ethyl and
3000 - 2850 C-H Stretch

methyl groups

-NHs™* group scissoring and
~1600 & ~1500 N-H Bend _ _

asymmetric bending

Asymmetric stretch in the
1050 - 970 (strong) P-O-C Stretch

phosphorodithioate anion [11]

| 800 - 600 (strong) | P=S Stretch | Thionyl group in the phosphorodithioate anion [12]|

Table 3. Key characteristic IR absorption bands for the proposed structure.

Elemental Analysis

Rationale: As a final and crucial validation step, elemental analysis provides the empirical
percentage composition of the elements (C, H, N, S) in the purified compound. This
guantitative data is compared against the theoretical values calculated from the molecular
formula to confirm its accuracy.

Expected Data

For a compound with the formula C4H14NO2PS2 (Molar Mass: 203.27 g/mol ):
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Element Theoretical Mass %
Carbon (C) 23.63%

Hydrogen (H) 6.94%

Nitrogen (N) 6.89%

Sulfur (S) 31.56%

A close correlation (typically within £0.4%) between the experimental and theoretical values
provides definitive confirmation of the molecular formula.

Conclusion

The structural characterization of a novel compound, particularly one not found in existing
literature, requires a systematic and multi-faceted analytical approach. For the molecular
formula C4H14NO2PS2, we have proposed the plausible ionic structure of Ethylammonium
0O,0-dimethyl phosphorodithioate. The comprehensive workflow detailed in this guide—
combining ESI-MS to confirm the ionic components, multi-nuclear NMR to map the covalent
frameworks, IR spectroscopy to identify functional groups, and elemental analysis to validate
the formula—provides a robust and self-validating pathway to an unambiguous structural
assignment. This methodology serves as a reliable template for researchers in the chemical
and pharmaceutical sciences when faced with the challenge of characterizing new molecular
entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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